Cas no 60899-33-4 (4-iodo-2,3-dihydro-1H-inden-1-one)

• Product Name: 4-iodo-2,3-dihydro-1H-inden-1-one
• CAS No: 60899-33-4
• MF: C₉H₇IO
• MW: 258.055754899979
• MDL: MFCD09744083
• CID: 502154
• PubChem ID: 19801166
• Update Time: 2025-07-23

4-iodo-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-4-iodoinden-1-one
• 1H-Inden-1-one, 2,3-dihydro-4-iodo-
• 4-Iodo-1-indanone
• 4-iodo-2,3-dihydroinden-1-one
• 4-Iodo-2,3-dihydro-1-indenone
• 2,3-Dihydro-4-iodo-1H-inden-1-one
• 4-iodo-2,3-dihydro-1H-inden-1-one
• MB07542
• DTXSID90600073
• 1H-Inden-1-one,2,3-dihydro-4-iodo-
• SCHEMBL9456163
• 60899-33-4
• 4-Iodo-1-indanone, 97%
• AKOS015853741
• EN300-2941975
• I11158
• MFCD09744083

• MDL： MFCD09744083
• Inchi： 1S/C9H7IO/c10-8-3-1-2-7-6(8)4-5-9(7)11/h1-3H,4-5H2
• InChI Key： ULAUMFDMSJNKHA-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2C(CCC=21)=O

Computed Properties

• Exact Mass: 257.95400
• Monoisotopic Mass: 257.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.882
• Melting Point: 153-158 °C
• Boiling Point: 325 ºC
• Flash Point: 150 ºC
• Refractive Index: 1.674
• PSA: 17.07000
• LogP: 2.42010
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-iodo-2,3-dihydro-1H-inden-1-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-43-52/53
• Safety Instruction： 36/37-61
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 4-iodo-2,3-dihydro-1H-inden-1-one

Introduction to 4-iodo-2,3-dihydro-1H-inden-1-one (CAS No. 60899-33-4)

4-iodo-2,3-dihydro-1H-inden-1-one, identified by its Chemical Abstracts Service (CAS) number 60899-33-4, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic iodinated derivative of indanone has garnered considerable attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of an iodine substituent at the 4-position enhances its reactivity, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures.

The compound belongs to the broader class of indanone derivatives, which are known for their broad spectrum of biological activities. Indanones, characterized by a fused benzene and cyclopentane ring system, exhibit diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The introduction of an iodine atom at the 4-position not only facilitates further functionalization but also imparts unique electronic properties that can influence its interaction with biological targets.

In recent years, 4-iodo-2,3-dihydro-1H-inden-1-one has been extensively explored in the development of novel therapeutic agents. Its structural motif is particularly relevant in the synthesis of kinase inhibitors, which play a crucial role in targeting aberrant signaling pathways in cancer and inflammatory diseases. The iodine atom serves as an excellent handle for palladium-catalyzed coupling reactions, enabling the construction of more elaborate scaffolds with tailored biological activities.

One of the most compelling aspects of 4-iodo-2,3-dihydro-1H-inden-1-one is its utility in generating libraries of compounds for high-throughput screening (HTS). The ability to rapidly modify its structure through cross-coupling reactions allows researchers to explore a wide range of pharmacophores efficiently. This approach has been instrumental in identifying lead compounds for further optimization. For instance, derivatives of this compound have shown promise in inhibiting Janus kinases (JAKs), which are implicated in autoimmune disorders such as rheumatoid arthritis.

The synthesis of 4-iodo-2,3-dihydro-1H-inden-1-one typically involves the iodination of a precursor indanone derivative using an appropriate iodinating agent under controlled conditions. The choice of solvent and catalyst is critical to achieving high yields and purity. Advanced techniques such as flow chemistry have also been employed to enhance reaction efficiency and scalability. These synthetic methodologies ensure that researchers have access to sufficient quantities of the compound for both preclinical studies and industrial applications.

From a computational chemistry perspective, the molecular properties of 4-iodo-2,3-dihydro-1H-inden-1-one have been thoroughly investigated using density functional theory (DFT) and other quantum mechanical methods. These studies provide insights into its electronic structure, reactivity patterns, and potential interactions with biological targets. The calculated binding affinities and molecular dynamics simulations help predict how the compound might behave within a cellular environment, guiding the design of more effective drugs.

The pharmaceutical industry has shown particular interest in 4-iodo-2,3-dihydro-1H-inden-1-one due to its potential as a building block for drug discovery programs. Its structural features align well with current trends in medicinal chemistry, where small-molecule inhibitors with high selectivity and potency are highly sought after. Additionally, the compound’s stability under various reaction conditions makes it a reliable choice for multi-step syntheses involving sensitive functional groups.

Recent patents and scientific literature highlight innovative applications of 4-iodo-2,3-dihydro-1H-inden-1-one in developing next-generation therapeutics. For example, researchers have utilized it to synthesize novel antiviral agents by incorporating additional heterocycles or bioisosteres into its framework. These efforts underscore the compound’s adaptability and its role as a cornerstone in synthetic organic chemistry.

The environmental impact of synthesizing and handling 4-iodo-2,3-dihydro-1H-inden-1-one is also a consideration in modern drug development. Green chemistry principles are being integrated into synthetic routes to minimize waste and reduce hazardous byproducts. For instance, catalytic methods that employ recyclable catalysts or solvent-free conditions are being explored to make the process more sustainable.

In conclusion,4-Iodo -2 ,3 -dihydro - 1 H - inden - 1 - one (CAS No. 60899 - 33 - 4) is a multifaceted compound with significant implications in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it indispensable for constructing complex molecules with therapeutic potential. As research continues to uncover new synthetic strategies and biological functions,this compound is poised to remain at the forefront of medicinal chemistry innovation.